Cas no 890839-37-9 (2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3,5-Difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage. The presence of electron-withdrawing fluorine substituents enhances reactivity in palladium-catalyzed transformations, while the methoxy group improves solubility in organic solvents. The tetramethyl dioxaborolane moiety ensures consistent performance in coupling reactions, making it a reliable reagent for constructing complex aryl-aryl bonds. This compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its well-defined structure and purity ensure reproducibility in synthetic applications.

2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

890839-37-9 structure

Product Name:2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:890839-37-9

MF:C₁₃H₁₇BF₂O₃

MW:270.080091238022

MDL:MFCD22414481

CID:2951315

PubChem ID:60135806

Update Time:2025-05-27

2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 3,5-二氟-4-甲氧基苯硼酸频哪醇酯
- 2-[3,5-difluoro-4-(methyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anisol
- 3,5-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester
- 2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 3,5-Difluoro-4-Methoxybenzeneboronic acid pinacol ester
- TQP0040
- SY056848
- A915082
- 3,5-Difluoro-4-methoxyphenylboronicAcidPinacolEster
- 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anisol
- 2-(3,5-difluoro-4-methoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- 2-[3,5-difluoro-4
- LVDNSBZUAAXPPZ-UHFFFAOYSA-N
- CS-0175545
- 2-[3,5-difluoro-4-(methyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 890839-37-9
- DB-391465
- MFCD22414481
- Z2050101682
- AC-29770
- SCHEMBL147470
- AKOS032455866
- EN300-12610116
- AC1387
- QKB83937
- MDL： MFCD22414481
- Inchi： 1S/C13H17BF2O3/c1-12(2)13(3,4)19-14(18-12)8-6-9(15)11(17-5)10(16)7-8/h6-7H,1-5H3
- InChI Key： LVDNSBZUAAXPPZ-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)F)OC

Computed Properties

Exact Mass: 270.12400
Monoisotopic Mass: 270.1238809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7

Experimental Properties

PSA: 27.69000
LogP: 2.27260

2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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eNovation Chemicals LLC	D685855-0.25g	3,5-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester	890839-37-9	95%	0.25g	$150	2024-07-20
eNovation Chemicals LLC	D685855-1g	3,5-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester	890839-37-9	95%	1g	$300	2024-07-20
eNovation Chemicals LLC	D685855-5g	3,5-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester	890839-37-9	95%	5g	$755	2024-07-20
abcr	AB543054-250mg	3,5-Difluoro-4-methoxyphenylboronic acid pinacol ester; .	890839-37-9		250mg	€187.70	2025-04-15
abcr	AB543054-1g	3,5-Difluoro-4-methoxyphenylboronic acid pinacol ester; .	890839-37-9		1g	€374.00	2025-04-15
abcr	AB543054-5g	3,5-Difluoro-4-methoxyphenylboronic acid pinacol ester; .	890839-37-9		5g	€1292.20	2025-04-15
abcr	AB543054-250 mg	3,5-Difluoro-4-methoxyphenylboronic acid pinacol ester; .	890839-37-9		250MG	€172.80	2023-04-14
abcr	AB543054-1 g	3,5-Difluoro-4-methoxyphenylboronic acid pinacol ester; .	890839-37-9		1g	€351.60	2023-04-14
abcr	AB543054-5 g	3,5-Difluoro-4-methoxyphenylboronic acid pinacol ester; .	890839-37-9		5g	€1,153.20	2023-04-14
Enamine	EN300-12610116-0.05g	2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	890839-37-9	95%	0.05g	$84.0	2023-05-06